Cas no 2228898-64-2 (4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol)

• Product Name: 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• CAS No: 2228898-64-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6255092
• PubChem ID: 165647592
• Update Time: 2025-08-05

4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol
• 4-bromo-3-{[1-(hydroxymethyl)cyclopropyl]methyl}phenol
• 2228898-64-2
• EN300-1904465

• Inchi： 1S/C11H13BrO2/c12-10-2-1-9(14)5-8(10)6-11(7-13)3-4-11/h1-2,5,13-14H,3-4,6-7H2
• InChI Key： OJEMGNAZUFICRU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC1(CO)CC1)O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol

Recent Advances in the Study of 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol (CAS: 2228898-64-2)

In recent years, the compound 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol (CAS: 2228898-64-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethyl and hydroxymethyl functional groups, has shown promising potential in various therapeutic applications. The following research briefing synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that leverages palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies. The structural elucidation of the compound was confirmed using NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

Biological studies have revealed that 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol exhibits potent anti-inflammatory and antimicrobial properties. In vitro assays demonstrated its ability to inhibit key inflammatory cytokines such as TNF-α and IL-6 at micromolar concentrations. Additionally, the compound showed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), making it a candidate for addressing antibiotic-resistant infections. These findings were corroborated by a 2024 study published in Antimicrobial Agents and Chemotherapy, which emphasized the compound's low cytotoxicity to human cells.

Further investigations into the mechanism of action suggest that 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol may interact with bacterial cell wall synthesis enzymes and modulate NF-κB signaling pathways in inflammatory responses. Molecular docking studies have identified potential binding sites on target proteins, providing a foundation for structure-activity relationship (SAR) optimization. Researchers are now exploring derivatives of this compound to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

In summary, 4-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}phenol (CAS: 2228898-64-2) represents a promising scaffold for drug development, particularly in anti-inflammatory and antimicrobial therapies. Ongoing research aims to translate these preclinical findings into clinical applications, with early-phase trials anticipated in the next two years. The compound's unique chemical structure and multifaceted biological activity underscore its potential as a valuable asset in the pharmaceutical pipeline.